(5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol

• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: [5-[(thiophen-2-ylmethylamino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C11H13NO2S/c13-8-10-4-3-9(14-10)6-12-7-11-2-1-5-15-11/h1-5,12-13H,6-8H2
• InChI Key: RNNIWLLBWLHLHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNCC2=CC=C(O2)CO

Description

“(5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol” is a secondary amine derivative featuring a furan core substituted with a hydroxymethyl group and a thiophene-linked aminomethyl moiety. Its structure combines aromatic heterocycles (furan and thiophene) with functional groups that enhance its utility in pharmaceutical and agrochemical synthesis. The hydroxymethyl group improves solubility, while the thiophene moiety contributes to electronic and steric properties critical for bioactivity . The compound is synthesized via Schiff base formation between furan-2-aldehyde and thiophen-2-ylmethylamine, followed by reduction . Its structural uniqueness lies in the integration of sulfur (thiophene) and oxygen (furan) heterocycles, which may influence receptor binding and metabolic stability in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol typically involves multi-step organic reactions. One common method includes the condensation of thiophene derivatives with furan derivatives under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, such as continuous flow reactors, to ensure consistent quality and efficiency. The use of advanced purification methods, such as chromatography, is essential to isolate the desired product from reaction mixtures.

Chemical Reactions Analysis

Condensation Reactions

The primary amine group in the compound participates in acid-catalyzed condensations. Key examples include:

• Schiff base formation : Reacts with aldehydes (e.g., furan-2-carbaldehyde) under acidic conditions to form imine intermediates. This reaction is critical for synthesizing larger heterocyclic frameworks.

• Cross-coupling : In the presence of thiophen-2-ylmethylamine, condensation with furan derivatives generates structurally complex molecules, as observed in Petasis reaction products .

Conditions :

• Catalyst: HCl or other Brønsted acids

• Solvent: Ethanol or toluene

• Temperature: Reflux (80–110°C)

Oxidation Reactions

The hydroxymethyl (–CH2OH) group undergoes oxidation to form carbonyl derivatives:

• Primary oxidation : Converts to a formyl group (–CHO) using mild oxidizing agents like pyridinium chlorochromate (PCC).

• Full oxidation : Strong oxidants (e.g., KMnO4) yield carboxylic acid derivatives, though this is less common due to competing side reactions.

Key Data :

Reaction	Oxidizing Agent	Product	Yield (%)
–CH2OH → –CHO	PCC	(5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)formaldehyde	65–70

Esterification Reactions

The hydroxyl group reacts with acylating agents:

• Acetylation : Treatment with acetic anhydride in pyridine forms the corresponding acetate ester.

• Sulfonation : Reacts with sulfonyl chlorides to produce sulfonate esters, though this requires stringent anhydrous conditions.

Typical Conditions :

• Reagent: Acetic anhydride (1.2 equiv)

• Catalyst: Pyridine (2 equiv)

• Temperature: 0°C to room temperature

Nucleophilic Substitution

The hydroxymethyl group can be replaced via SN2 mechanisms:

• Halogenation : Reacts with HBr or HI in acidic media to form bromo- or iodo-methyl derivatives.

• Thiolation : Substitution with thiols generates thioether linkages, though this is less explored.

Example :

Substitution	Reagent	Product	Yield (%)
–CH2OH → –CH2Br	HBr (48%)	(5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methyl bromide	55–60

Intramolecular Diels-Alder (IMDA) Cyclization

The compound’s furan and thiophene moieties enable [4+2] cycloaddition under thermal conditions:

• Scaffold diversification : Heating in toluene induces IMDA reactions, forming polycyclic epoxyisoindole derivatives (Fig. 1) .

• Stereocontrol : Reactions proceed with high diastereoselectivity, confirmed by X-ray crystallography .

Experimental Data :

Starting Material	Conditions	Product	Yield (%)	Diastereomer
Furan-2-ylmethyl derivative	Toluene, reflux	Epoxyisoindole (e.g., 5a )	50–59	exo-selective

Mechanistic Insight :
The exo transition state is favored due to reduced steric hindrance between the thiophene and furan substituents .

Functionalization via Alkylation

The amino group undergoes alkylation with electrophiles:

• Mannich reactions : Reacts with formaldehyde and secondary amines to form tertiary amine derivatives .

• Propargylation : Substitution with propargyl bromide introduces alkyne functionalities for click chemistry applications .

Conditions :

• Base: K2CO3 or NaOH

• Solvent: DMF or methanol

• Temperature: 25–60°C

Coordination Chemistry

The amino and hydroxyl groups act as ligands for metal ions:

• Complexation : Forms stable complexes with transition metals (e.g., Cu²⁺, Zn²⁺), as evidenced by IR and NMR spectral shifts .

• Catalytic applications : Metal complexes show potential in asymmetric catalysis, though this remains understudied.

Scientific Research Applications

(5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and developing new bioactive molecules.

Industry: The compound can be used in the production of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

(5-(1,3-Dioxolan-2-yl)furan-2-yl)methanol (DFM)

• Structure: Contains a dioxolane ring (acetal) instead of the thiophene-aminomethyl group.
• Synthesis : Derived from 5-hydroxymethylfurfural (HMF) via acetalization with ethylene glycol, often yielding ether byproducts .
• Application : Primarily a biofuel additive due to its cyclic acetal structure, which enhances fuel stability and reduces polymerization risks .
• Comparison : Unlike the target compound, DFM lacks nitrogen-based functional groups, limiting its pharmacological relevance. However, both share furan backbones modified for specific industrial applications.

{5-[(Dimethylamino)methyl]furan-2-yl}methanol (Ranitidine Related Compound B)

• Structure: Substitutes the thiophene-aminomethyl group with a dimethylaminomethyl moiety.
• Synthesis : Involves dimethylamine reactions with furan intermediates, as seen in ranitidine synthesis pathways .
• Application : A pharmaceutical intermediate; ranitidine analogs target histamine H2 receptors.

[5-(3-Aminophenyl)furan-2-yl]methanol and [5-(4-Amino-2-methylphenyl)furan-2-yl]methanol

• Structure: Replace the thiophene-aminomethyl group with aromatic amines (e.g., 3-aminophenyl or 4-amino-2-methylphenyl) .
• Application : Used in drug intermediates, dyes, and materials science.
• Comparison : The phenyl substituents introduce planar aromatic systems, contrasting with thiophene’s electron-rich, sulfur-containing ring. This difference impacts π-π stacking interactions and solubility profiles.

Data Table: Key Comparative Properties

Compound	Core Structure	Functional Groups	Primary Application	Key Synthetic Method
Target Compound	Furan	Thiophene-aminomethyl, hydroxymethyl	Pharmaceuticals	Schiff base + reduction
DFM	Furan	Dioxolane, hydroxymethyl	Biofuel additive	Acetalization of HMF
Ranitidine Related Compound B	Furan	Dimethylaminomethyl, hydroxymethyl	Drug intermediate	Amine alkylation
[5-(3-Aminophenyl)furan-2-yl]methanol	Furan	3-Aminophenyl, hydroxymethyl	Drug synthesis	Aldehyde-amine condensation

Research Findings

Synthetic Challenges : Acetalization (used for DFM) risks ether byproducts, whereas the target compound’s Schiff base route requires precise stoichiometry to avoid imine hydrolysis .

Toxicity Considerations: Limited data exist for the target compound, but related ranitidine derivatives show well-documented safety profiles, suggesting structural modifications (e.g., thiophene vs. dimethylamino) may alter metabolic pathways .

Biological Activity

The compound (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol is a complex organic molecule characterized by its unique structural components, including a furan ring and a thiophene moiety. Its molecular formula, C$_{11}$H$_{13}$N$_{1}$O$_{2}$S$_{1}$, indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms, which contribute to its potential biological activity. This article explores the biological activity of this compound based on diverse research findings.

Structural Features

The structure of (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol includes:

• A furan ring substituted at the 2-position with a thiophen-2-ylmethylamino group.
• A hydroxymethyl group at the 5-position.

These features may influence its interactions with biological targets, potentially affecting its pharmacological properties.

Synthesis and Characterization

The synthesis of (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol involves several key reactions. Techniques such as thin-layer chromatography (TLC) and NMR spectroscopy are commonly employed to monitor the synthesis process and confirm product purity. The synthesis pathways typically include:

• Formation of the furan ring.
• Introduction of the thiophen-2-ylmethylamino group.
• Hydroxymethylation at the 5-position.

Biological Activity

Preliminary studies suggest that (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol exhibits significant biological activity. Notably, it has shown potential in various areas:

Enzymatic Interactions

Research indicates interactions with key enzymes such as:

• Caspase-3 : Involved in apoptosis.
• Topoisomerase-II α/β : Critical for DNA replication processes.

These interactions suggest potential applications in cancer therapy due to their roles in regulating cell death and DNA integrity .

Antimicrobial and Anticancer Properties

Compounds with similar structures have been reported to exhibit antimicrobial and anticancer properties. For instance, derivatives containing furan or thiophene rings often demonstrate activity against various bacterial strains and cancer cell lines .

Comparative Analysis

To better understand the unique aspects of (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-chloro-3-((2-thienylethyl) amino)-1,4-naphthoquinone	Contains a thienyl group	One additional methylene group
2-bromo-3-((2-thienylmethyl) amino)-1,4-naphthoquinone	Bromine substituent	Similar core structure but different halogen
4-(aminomethyl)furan	Lacks cyclohexanol structure	Simpler structure with distinct reactivity

This table highlights how (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol's specific substitution patterns may confer unique biological activities compared to related compounds .

Case Studies

Several case studies have investigated the biological effects of compounds similar to (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol:

• Anticancer Activity : A study demonstrated that compounds with furan and thiophene moieties significantly inhibited cancer cell proliferation in vitro. The mechanism was linked to the induction of apoptosis via caspase activation .
• Antimicrobial Efficacy : Another investigation showed that derivatives exhibited promising antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting their potential as therapeutic agents .

Q & A

Basic: What synthetic strategies are recommended for preparing (5-(((Thiophen-2-ylmethyl)amino)methyl)furan-2-yl)methanol?

Answer:
The synthesis typically involves modular coupling of thiophene and furan precursors. A two-step approach is common:

Furan core functionalization : Start with 5-(aminomethyl)furan-2-ylmethanol. Introduce the thiophen-2-ylmethyl group via reductive amination or nucleophilic substitution. For example, react the primary amine with 2-thiophenecarboxaldehyde under reducing conditions (e.g., NaBH₃CN) to form the secondary amine linkage .

Optimization : Use acidic or organometallic conditions to enhance coupling efficiency. demonstrates the use of EtZnCl and n-BuLi for analogous heteroaryl couplings, which can stabilize intermediates and improve yield .

Basic: What analytical techniques are critical for characterizing this compound?

Answer:
Key methods include:

• NMR spectroscopy : Confirm regiochemistry of the furan and thiophene rings (¹H/¹³C NMR). The methanol (-CH₂OH) and aminomethyl (-CH₂NH-) protons exhibit distinct splitting patterns .
• Mass spectrometry (MS) : High-resolution MS (HRMS) verifies molecular formula (e.g., [M+H]⁺ or [M+Na]⁺ peaks). NIST databases ( ) provide reference fragmentation patterns for furan/thiophene derivatives .
• FTIR : Identify O-H (3300–3500 cm⁻¹) and C-N (1250–1350 cm⁻¹) stretches to confirm functional groups .

Advanced: How can regioselective functionalization of the furan and thiophene rings be achieved?

Answer:
Regioselectivity is influenced by electronic and steric factors:

• Electrophilic substitution on thiophene : The thiophen-2-yl group directs electrophiles to the 5-position due to sulfur’s electron-donating resonance. For example, bromination with NBS in DMF selectively targets the thiophene ring .
• Furan reactivity : The 5-position on furan is more reactive toward nucleophilic attack when deprotonated. Use LDA (Lithium Diisopropylamide) to generate a stabilized anion at the 5-position for alkylation .
• Computational guidance : DFT calculations (not directly cited in evidence) can predict charge distribution, but experimental optimization (e.g., solvent polarity, temperature) is critical .

Advanced: What catalytic systems enable asymmetric synthesis of chiral heteroarylmethanol derivatives?

Answer:
Asymmetric induction requires chiral catalysts or auxiliaries:

• Organometallic catalysis : reports using (-)-MIB (a chiral diamine) with EtZnCl to achieve enantioselective addition to aldehydes, yielding >90% ee for similar structures .
• Dynamic kinetic resolution : Combine Pd/C catalysts with chiral ligands (e.g., BINAP) during hydrogenation of ketone intermediates.
• Enzymatic resolution : Lipases (e.g., Candida antarctica) can hydrolyze ester derivatives of the methanol group enantioselectively .

Advanced: How does the thiophene moiety influence the compound’s electronic properties and biological interactions?

Answer:

• Electronic effects : Thiophene’s sulfur atom increases electron density at the 2-position, enhancing π-π stacking with aromatic residues in enzymes (e.g., cytochrome P450). Cyclic voltammetry (CV) studies (not cited) could quantify redox potentials .
• Biological activity : Thiophene derivatives ( ) show inhibition of kinases or GPCRs via sulfur-mediated hydrogen bonding. Test interactions using SPR (Surface Plasmon Resonance) or fluorescence polarization assays .

Basic: What safety protocols are essential for handling this compound?

Answer:

• Protective equipment : Wear nitrile gloves, goggles, and lab coats to prevent skin/eye contact ( ).
• Ventilation : Use fume hoods due to potential volatility of furan/thiophene derivatives.
• Waste disposal : Collect organic waste in halogen-resistant containers and incinerate at >1000°C to prevent environmental release of toxic byproducts .

Advanced: How can reaction yields be optimized in large-scale synthesis?

Answer:

• Continuous flow systems : highlights microflow reactors for precise control of exothermic steps (e.g., aldehyde reductions), improving reproducibility and scalability .
• Catalyst recycling : Immobilize transition metals (e.g., Pd on SiO₂) to reduce costs. Monitor leaching via ICP-MS .
• Solvent selection : Use dioxane or THF (as in ) to stabilize intermediates and enhance solubility .

Advanced: What strategies mitigate competing side reactions during synthesis?

Answer:

• Protecting groups : Temporarily protect the methanol (-CH₂OH) as a TBS ether (tert-butyldimethylsilyl) to prevent oxidation during amine coupling .
• Temperature control : Maintain reactions below 0°C during organometallic steps (e.g., Grignard additions) to suppress polymerization .
• Additive screening : Additives like TEMPO (2,2,6,6-Tetramethylpiperidin-1-oxyl) quench free radicals, reducing undesired cross-coupling .